Cas no 731773-10-7 (1-(2-bromoprop-2-enyl)-4-fluoro-benzene)

1-(2-bromoprop-2-enyl)-4-fluoro-benzene structure
731773-10-7 structure
Product Name:1-(2-bromoprop-2-enyl)-4-fluoro-benzene
CAS No:731773-10-7
MF:C9H8BrF
MW:215.062225341797
CID:1759482
PubChem ID:24721823
Update Time:2025-04-21

1-(2-bromoprop-2-enyl)-4-fluoro-benzene Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-3-(4-FLUOROPHENYL)-1-PROPENE
    • 1-(2-bromoprop-2-enyl)-4-fluoro-benzene
    • LogP
    • 1-(2-bromoprop-2-enyl)-4-fluorobenzene
    • 1-(2-Bromoprop-2-en-1-yl)-4-fluorobenzene
    • AKOS016016802
    • MFCD07698633
    • 731773-10-7
    • DTXSID60641175
    • DB-202963
    • 1-(2-Bromo-2-propen-1-yl)-4-fluorobenzene
    • MDL: MFCD07698633
    • Inchi: 1S/C9H8BrF/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5H,1,6H2
    • InChI Key: AYLUXKJKVHHDRW-UHFFFAOYSA-N
    • SMILES: BrC(=C)CC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 213.97934g/mol
  • Monoisotopic Mass: 213.97934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

1-(2-bromoprop-2-enyl)-4-fluoro-benzene Pricemore >>

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